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Compound of Interest

Compound Name: 6-Chloro-N-ethylnicotinamide

CAS No.: 54864-84-5

Cat. No.: B1595874

Get Quote

Scientific Background & Mechanism of Action[1]
The NAD+ Salvage Pathway
Nicotinamidase (PncA) is a critical enzyme in the NAD+ salvage pathway, particularly in

bacteria such as Mycobacterium tuberculosis (Mtb) and yeast (Saccharomyces cerevisiae).[1]

[2] It catalyzes the deamination of Nicotinamide (NAM) to Nicotinic Acid (NA), which is

subsequently converted to Nicotinic Acid Mononucleotide (NaMN) by Nicotinate

Phosphoribosyltransferase (pncB).

In Mtb, PncA is also the activator of the prodrug Pyrazinamide (PZA), converting it to the toxic

Pyrazinoic Acid (POA). Inhibitors of PncA are vital tools for:

Understanding resistance mechanisms (PncA mutations are the primary cause of PZA

resistance).

Studying NAD+ homeostasis and metabolic flux.

Validating novel binding pockets within the PncA active site.
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Mechanism of Inhibition: 6-Chloro-N-ethylnicotinamide
6-Chloro-N-ethylnicotinamide acts as a competitive inhibitor of PncA. Its inhibitory potency is

derived from two key structural modifications to the native substrate (Nicotinamide):

6-Chloro Substitution: The electron-withdrawing chlorine atom at the C6 position of the

pyridine ring alters the electron density of the ring nitrogen and the carbonyl carbon. This

modulation affects the nucleophilic attack by the catalytic Cysteine (Cys138 in Mtb PncA),

stabilizing the enzyme-inhibitor complex.

N-Ethyl Substitution: The ethyl group on the amide nitrogen introduces steric bulk. While

PncA hydrolyzes primary amides (like Nicotinamide and Pyrazinamide) to release ammonia,

the N-ethyl group hinders the formation of the tetrahedral intermediate or the release of the

amine product (ethylamine), effectively trapping the enzyme in a non-productive state.

Pathway Visualization
The following diagram illustrates the NAD+ salvage pathway and the precise intervention point

of 6-Chloro-N-ethylnicotinamide.

Nicotinamide
(NAM)

Nicotinic Acid
(NA)

Deamination Nicotinic Acid
Mononucleotide

PRPP -> PPi NAD+Downstream Synthesis6-Chloro-N-ethylnicotinamide
(Inhibitor)

Nicotinamidase
(PncA)

Competitive
Inhibition

NAPRTase
(PncB)

Click to download full resolution via product page

Caption: 6-Chloro-N-ethylnicotinamide competitively inhibits PncA, blocking the conversion

of NAM to NA.
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Protocol A: Continuous Coupled Enzyme Assay (GDH
Method)
Purpose: To quantify the inhibitory activity (IC50) of 6-Chloro-N-ethylnicotinamide against

PncA in real-time. Principle: PncA hydrolyzes Nicotinamide to Nicotinic Acid and Ammonia.

Glutamate Dehydrogenase (GDH) uses the released Ammonia to convert

-Ketoglutarate to Glutamate, oxidizing NADH to NAD+. The decrease in NADH absorbance at
340 nm is directly proportional to PncA activity.

Reagents Required[3][4][5]
Buffer: 50 mM Sodium Phosphate, pH 7.5.

Substrate: Nicotinamide (10 mM stock).

Inhibitor: 6-Chloro-N-ethylnicotinamide (Dissolve in 100% DMSO to 100 mM stock).

Coupling Enzyme: L-Glutamate Dehydrogenase (GDH) from bovine liver (~1000 units/mL).

Cofactors: NADH (10 mM),

-Ketoglutarate (100 mM).

Enzyme: Recombinant PncA (Mtb or yeast) purified protein.

Step-by-Step Methodology
Preparation of Master Mix (per well/cuvette):

Buffer: to final volume of 200 µL.

-Ketoglutarate: 10 mM final.

NADH: 0.2 mM final.

GDH: 5 Units.

PncA Enzyme: 50–100 nM final (optimize based on specific activity).
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Inhibitor Incubation:

Add 6-Chloro-N-ethylnicotinamide at varying concentrations (e.g., 0.1 µM to 100 µM).

Incubate with the Master Mix for 10 minutes at 25°C to allow equilibrium binding.

Control: DMSO vehicle only (0% inhibition).

Reaction Initiation:

Add Nicotinamide (Substrate) to a final concentration of 1 mM (approx.

).

Measurement:

Monitor Absorbance at 340 nm (

) continuously for 20 minutes at 25°C.

Data Analysis:

Calculate the slope (

) for the linear portion of the curve.

Normalize rates against the DMSO control.

Table 1: Troubleshooting the Coupled Assay

Issue Probable Cause Solution

High Background Rate
Ammonia contamination in
reagents

Use fresh, ammonia-free
water and reagents.

No Inhibition Observed Inhibitor precipitation

Ensure final DMSO

concentration is <5% and

inhibitor is soluble.
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| Non-Linear Kinetics | NADH depletion | Reduce PncA concentration or increase NADH

concentration. |

Protocol B: Determination of and Mode of Inhibition
Purpose: To confirm competitive inhibition and determine the inhibition constant (

).

Methodology
Matrix Design: Prepare a 4x4 matrix of Substrate (Nicotinamide) vs. Inhibitor (6-Chloro-N-
ethylnicotinamide).

[NAM]: 0.5

, 1

, 2

, 5

.

[Inhibitor]: 0, 0.5

, 1

, 2

.

Assay: Perform the GDH coupled assay (Protocol A) for each condition.

Analysis:

Plot Lineweaver-Burk (Double Reciprocal) curves (

vs

).
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Competitive Inhibition Signature: The lines should intersect at the Y-axis (

remains constant), while the X-intercept (

) shifts closer to zero (Apparent

increases).

Calculate

using the Cheng-Prusoff equation for competitive inhibition:

Experimental Workflow Visualization
The following workflow outlines the logical progression from compound preparation to data

validation.
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In Vitro Validation
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Caption: Step-by-step workflow for characterizing 6-Chloro-N-ethylnicotinamide activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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